Cas no 1893664-62-4 (2-methyl-2-(3-methylthiophen-2-yl)oxirane)

• Product Name: 2-methyl-2-(3-methylthiophen-2-yl)oxirane
• CAS No: 1893664-62-4
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 6414754
• PubChem ID: 116864151
• Update Time: 2025-06-12

2-methyl-2-(3-methylthiophen-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(3-methylthiophen-2-yl)oxirane
• 1893664-62-4
• EN300-1812646

• Inchi： 1S/C8H10OS/c1-6-3-4-10-7(6)8(2)5-9-8/h3-4H,5H2,1-2H3
• InChI Key： OOFYITNHYSLRIE-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1(C)CO1

Computed Properties

• Exact Mass: 154.04523611g/mol
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.8Ų

Additional information on 2-methyl-2-(3-methylthiophen-2-yl)oxirane

Introduction to 2-Methyl-2-(3-Methylthiophen-2-yl)oxirane (CAS No. 1893664-62-4)

2-Methyl-2-(3-methylthiophen-2-yl)oxirane, with the CAS number 1893664-62-4, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its epoxide functionality and the presence of a thiophene ring, which endows it with a combination of reactivity and structural complexity that is highly valuable in synthetic chemistry.

The molecular structure of 2-methyl-2-(3-methylthiophen-2-yl)oxirane consists of an epoxide group attached to a substituted thiophene ring. The thiophene ring, a five-membered heterocyclic compound containing a sulfur atom, is known for its aromatic stability and electronic properties. The presence of the methyl group on the thiophene ring further modulates the electronic environment, influencing the reactivity and selectivity of the compound in various chemical reactions.

In the context of pharmaceutical research, 2-methyl-2-(3-methylthiophen-2-yl)oxirane has shown promise as an intermediate in the synthesis of bioactive molecules. The epoxide functionality can be readily opened under mild conditions, allowing for the introduction of various functional groups that can enhance the biological activity and pharmacological properties of the resulting compounds. Recent studies have explored its use in the development of new drugs targeting specific enzymes or receptors, highlighting its potential in drug discovery and development.

Beyond pharmaceuticals, 2-methyl-2-(3-methylthiophen-2-yl)oxirane has found applications in materials science. Its unique combination of reactivity and stability makes it an attractive candidate for the synthesis of advanced polymers and materials with tailored properties. For instance, researchers have utilized this compound to create polymers with enhanced mechanical strength, thermal stability, and biocompatibility. These materials have potential applications in areas such as biomedical devices, coatings, and adhesives.

In organic synthesis, 2-methyl-2-(3-methylthiophen-2-yl)oxirane serves as a valuable building block for constructing complex organic molecules. Its reactivity can be harnessed to form a wide range of functionalized products through ring-opening reactions with nucleophiles. This versatility has led to its use in the synthesis of natural products, fine chemicals, and other high-value compounds. Recent advancements in catalytic methods have further expanded its utility by enabling more efficient and selective transformations.

The synthetic accessibility of 2-methyl-2-(3-methylthiophen-2-yl)oxirane has also been improved through various synthetic routes. One common approach involves the reaction of 3-methylthiophene with an appropriate epoxidation agent to form the desired epoxide. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. Additionally, alternative synthetic strategies have been explored to address specific challenges such as regioselectivity and stereoselectivity.

The environmental impact of chemical processes involving 2-methyl-2-(3-methylthiophen-2-yl)oxirane is another important consideration. Researchers are actively investigating green chemistry approaches to minimize waste generation and reduce the environmental footprint of these processes. For example, catalytic systems that use earth-abundant metals or biocatalysts are being developed to achieve more sustainable syntheses.

In conclusion, 2-methyl-2-(3-methylthiophen-2-yl)oxirane (CAS No. 1893664-62-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it a valuable tool for researchers working in pharmaceuticals, materials science, and organic synthesis. Ongoing research continues to uncover new applications and improve synthetic methods, ensuring that this compound remains at the forefront of chemical innovation.